Cas no 1261907-15-6 (2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine)

2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine is a versatile heterocyclic compound featuring both hydroxyl and hydroxymethyl functional groups, which enhance its reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The presence of the pyridine core contributes to its stability and coordination properties, making it useful in metal complexation and catalysis. The hydroxymethyl group offers further derivatization opportunities, enabling tailored modifications for specific research or industrial needs. Its balanced polarity and solubility profile facilitate handling in various solvent systems. This compound is particularly valuable in medicinal chemistry for scaffold development due to its structural flexibility and potential bioactivity.
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine structure
1261907-15-6 structure
Product Name:2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine
CAS No:1261907-15-6
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD18311995
CID:2762641
PubChem ID:53217576
Update Time:2025-05-23

2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • MFCD18311995
    • 2-HYDROXY-3-(4-HYDROXYMETHYLPHENYL)PYRIDINE
    • 1261907-15-6
    • 3-[4-(Hydroxymethyl)phenyl]pyridin-2(1H)-one
    • 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, 95%
    • DTXSID00682608
    • 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine
    • MDL: MFCD18311995
    • Inchi: 1S/C12H11NO2/c14-8-9-3-5-10(6-4-9)11-2-1-7-13-12(11)15/h1-7,14H,8H2,(H,13,15)
    • InChI Key: VTPRGJLEORJEIJ-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1=CC=CNC1=O

Computed Properties

  • Exact Mass: 201.078978594Da
  • Monoisotopic Mass: 201.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.3Ų

2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB317499-5 g
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, 95%; .
1261907-15-6 95%
5g
€1159.00 2023-04-26
abcr
AB317499-5g
2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, 95%; .
1261907-15-6 95%
5g
€1159.00 2025-04-21

Additional information on 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine

Introduction to 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine (CAS No. 1261907-15-6)

2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261907-15-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The structural features of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine, particularly the presence of both hydroxyl and hydroxymethyl substituents, make it a versatile scaffold for further functionalization and derivatization, enabling its exploration in various chemical and biological contexts.

The synthesis of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine typically involves multi-step organic reactions, often starting from readily available pyridine precursors. The introduction of the hydroxyl group at the 2-position and the hydroxymethyl group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, have been employed to achieve this transformation efficiently. The importance of optimizing these synthetic routes cannot be overstated, as they directly influence the scalability and cost-effectiveness of producing this compound for research and commercial purposes.

In recent years, 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine has been investigated for its potential role in drug discovery and development. Its unique structural motif suggests that it may exhibit properties such as enzyme inhibition, receptor binding, or antioxidant activity. For instance, studies have explored its interactions with various biological targets, including kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The hydroxyl and hydroxymethyl groups provide multiple sites for hydrogen bonding and other non-covalent interactions with biological molecules, making this compound a promising candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine is its potential as a building block for more complex drug candidates. By modifying its core structure through chemical functionalization, researchers can generate libraries of derivatives with tailored biological properties. For example, introducing additional substituents at the 4-position of the phenyl ring or at other positions on the pyridine ring can lead to compounds with enhanced potency or selectivity. Such derivatives may then be screened in high-throughput assays to identify lead compounds for further development.

The pharmacokinetic profile of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine is another critical consideration in its application as a pharmaceutical intermediate. Factors such as solubility, stability, metabolic clearance, and distribution must be evaluated to assess its suitability for therapeutic use. Computational modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict these properties before experimental validation. These approaches help streamline the drug discovery process by identifying promising candidates early in the development pipeline.

Recent advancements in synthetic chemistry have also enabled the preparation of enantiomerically pure forms of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine. Chiral compounds often exhibit different biological activities depending on their stereochemistry, making enantioselective synthesis a crucial step in drug development. Techniques such as asymmetric catalysis or chiral resolution methods have been employed to achieve high enantiomeric purity. This has opened up new avenues for exploring the pharmacological potential of this compound by studying its individual enantiomers.

The role of 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine in medicinal chemistry extends beyond its use as an intermediate. It has also been investigated as an active pharmaceutical ingredient (API) itself in certain contexts. Preliminary studies suggest that it may possess anti-inflammatory or antimicrobial properties, although further research is needed to confirm these findings. The growing body of literature on this compound underscores its significance in both academic research and industrial applications.

In conclusion, 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine (CAS No. 1261907-15-6) is a multifaceted compound with broad potential applications in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery, while its synthetic accessibility allows for scalable production. As research continues to uncover new biological activities and synthetic methodologies, the importance of this compound is likely to grow further. The intersection of organic synthesis, computational modeling, and pharmacological investigation highlights the dynamic nature of modern chemical research and underscores the contributions of compounds like 2-Hydroxy-3-(4-hydroxymethylphenyl)pyridine to advancing our understanding of medicinal chemistry.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited